Cas no 343322-58-7 (2-(3,4-Dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(3,4-Dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 343322-58-7
• MF: C₁₁H₇Cl₂NO₂S
• MW: 288.149779558182
• MDL: MFCD06857943
• CID: 3158659
• PubChem ID: 4980411
• Update Time: 2025-10-29

2-(3,4-Dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-(3,4-Dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid, AldrichCPR
• 343322-58-7
• 2-(3,4-dichlorophenyl)-4-methylthiazole-5-carboxylic acid
• 4-Methyl-2-(3,4-dichlorophenyl)thiazole-5-carboxylic acid
• STL230704
• 2-(3,4-dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylicacid
• 4-Methyl-2-(3,4-dichlorophenyl)thiazole-5-carboxylicacid
• AKOS000273571
• CS-0358572
• AS-871/43387391
• F3308-1100
• MFCD06857943

• MDL： MFCD06857943
• Inchi： 1S/C11H7Cl2NO2S/c1-5-9(11(15)16)17-10(14-5)6-2-3-7(12)8(13)4-6/h2-4H,1H3,(H,15,16)
• InChI Key： IVDNVGTYTWMJSV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=NC(C)=C(C(=O)O)S1)Cl

Computed Properties

• Exact Mass: 286.9574550Da
• Monoisotopic Mass: 286.9574550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(3,4-Dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid

Recent Advances in the Study of 2-(3,4-Dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS: 343322-58-7)

2-(3,4-Dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS: 343322-58-7) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of antimicrobial, anti-inflammatory, and anticancer properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its mechanism of action, pharmacological potential, and future research directions.

One of the key areas of investigation has been the compound's role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3,4-Dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid exhibits potent inhibitory effects on the NF-κB signaling pathway, which is central to the regulation of inflammatory responses. The study utilized in vitro models of macrophage activation and showed that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent research has explored the antimicrobial efficacy of this thiazole derivative. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(3,4-Dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit key enzymes involved in bacterial metabolism. These results underscore its potential as a scaffold for the design of new antibiotics to address the growing challenge of antimicrobial resistance.

Another promising avenue of research involves the compound's anticancer properties. A recent preprint (2024) available on ChemRxiv investigated the effects of 2-(3,4-Dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid on cancer cell lines, particularly those with high expression of the PI3K/AKT/mTOR pathway. The study found that the compound induced apoptosis in cancer cells by inhibiting AKT phosphorylation and downstream signaling. Furthermore, in vivo experiments using xenograft models demonstrated a significant reduction in tumor growth, with minimal toxicity to normal tissues. These findings highlight its potential as a targeted therapy for cancers driven by aberrant PI3K/AKT signaling.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-(3,4-Dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid. Recent work published in Drug Metabolism and Disposition (2024) has focused on improving its bioavailability through structural modifications, such as the introduction of prodrug moieties or nanoparticle-based delivery systems. These efforts aim to enhance its solubility and stability while maintaining its therapeutic efficacy.

In conclusion, 2-(3,4-Dichlorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS: 343322-58-7) represents a versatile scaffold with significant potential in multiple therapeutic areas. Ongoing research is expected to further elucidate its mechanisms of action and optimize its clinical applicability. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ensuring that this compound can be developed into effective treatments for inflammatory diseases, infections, and cancer.